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Compound of Interest

Compound Name: o-Chlorophenylthioacetate

Cat. No.: B15060656

An In-depth Guide to o-Chlorophenylthioacetate

This document provides a detailed overview of the fundamental physicochemical properties of
o-Chlorophenylthioacetate, a compound of interest in various research and development
sectors. The information is presented to be accessible and useful for researchers, scientists,
and professionals in drug development.

Physicochemical Properties

The core identifying characteristics of a chemical compound are its molecular formula and
molecular weight. These values are fundamental for stoichiometric calculations, analytical
characterization, and pharmacokinetic modeling.

Data Summary

The molecular formula and weight for o-Chlorophenylthioacetate are summarized below.
These values are computationally derived based on the elemental composition and isotopic

abundances.
Property Value Source
Molecular Formula CsH7CIO2S [11[2]
Molecular Weight 202.66 g/mol [1112]
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Methodology for Determination
The molecular formula and weight listed are computationally determined properties.

e Molecular Formula (CsH7ClO2S): This is determined by identifying the constituent atoms
(Carbon, Hydrogen, Chlorine, Oxygen, Sulfur) and counting the number of each atom in a
single molecule of the compound.

e Molecular Weight (202.66 g/mol ): This is calculated by summing the atomic weights of all
atoms present in the molecular formula (8 x AW of C) + (7 x AW of H) + (1 x AW of Cl) + (2 x
AW of O) + (1 x AW of S). The values are based on standard isotopic abundances.[1][2]

Logical Relationship of Compound Properties

The following diagram illustrates the logical flow from the compound's identity to its
fundamental physicochemical properties.
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Caption: Logical relationship of compound properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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